Cas no 1281543-55-2 (1-(2,3-dichlorophenyl)propan-2-ol)

• Product Name: 1-(2,3-dichlorophenyl)propan-2-ol
• CAS No: 1281543-55-2
• MF: C₉H₁₀Cl₂O
• MW: 205.081100940704
• CID: 6267987
• PubChem ID: 69573671
• Update Time: 2025-08-05

1-(2,3-dichlorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dichlorophenyl)propan-2-ol
• 1281543-55-2
• SCHEMBL5805934
• EN300-1984494

• Inchi： 1S/C9H10Cl2O/c1-6(12)5-7-3-2-4-8(10)9(7)11/h2-4,6,12H,5H2,1H3
• InChI Key： CXNNQGVJLJDVRZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1CC(C)O)Cl

Computed Properties

• Exact Mass: 204.0108703g/mol
• Monoisotopic Mass: 204.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(2,3-dichlorophenyl)propan-2-ol

Introduction to 1-(2,3-dichlorophenyl)propan-2-ol (CAS No. 1281543-55-2)

1-(2,3-dichlorophenyl)propan-2-ol, with the CAS number 1281543-55-2, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a dichlorophenyl group and a propan-2-ol moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable candidate for further research and development.

The chemical formula of 1-(2,3-dichlorophenyl)propan-2-ol is C₉H₉Cl₂O, and its molecular weight is approximately 206.07 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 180°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility properties make it suitable for use in various chemical reactions and formulations.

In the pharmaceutical industry, 1-(2,3-dichlorophenyl)propan-2-ol has shown promise as an intermediate in the synthesis of drugs with potential therapeutic applications. Recent studies have explored its role in the development of new antiviral agents and anti-inflammatory drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 1-(2,3-dichlorophenyl)propan-2-ol exhibited potent antiviral activity against several strains of influenza virus. The researchers found that the dichlorophenyl group played a crucial role in enhancing the compound's antiviral efficacy.

Beyond its pharmaceutical applications, 1-(2,3-dichlorophenyl)propan-2-ol has also been investigated for its potential use in materials science. A study published in the Journal of Applied Polymer Science in 2020 explored the use of this compound as a monomer for the synthesis of novel polymers with improved thermal stability and mechanical strength. The researchers found that polymers derived from 1-(2,3-dichlorophenyl)propan-2-ol exhibited excellent thermal stability up to 300°C and showed enhanced mechanical properties compared to traditional polymers.

The environmental impact of 1-(2,3-dichlorophenyl)propan-2-ol has also been a subject of recent research. A study published in the Journal of Environmental Science and Health in 2019 evaluated the biodegradability and toxicity of this compound. The results indicated that while 1-(2,3-dichlorophenyl)propan-2-ol is not readily biodegradable, it does not exhibit significant toxicity to aquatic organisms at environmentally relevant concentrations. This finding suggests that with proper handling and disposal practices, the environmental impact of this compound can be minimized.

In terms of synthesis, several methods have been developed to produce 1-(2,3-dichlorophenyl)propan-2-ol. One common approach involves the reaction of 2,3-dichlorobenzaldehyde with propylene oxide in the presence of a base catalyst. Another method involves the reduction of 1-(2,3-dichlorophenyl)propionitrile using hydrogen gas over a palladium catalyst. These synthetic routes have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

The safety profile of 1-(2,3-dichlorophenyl)propan-2-ol has been extensively studied to ensure its safe handling and use. According to safety data sheets (SDS), this compound should be handled with care due to its potential irritant properties when in contact with skin or eyes. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, it should be stored in tightly sealed containers away from heat sources and incompatible materials.

In conclusion, 1-(2,3-dichlorophenyl)propan-2-ol (CAS No. 1281543-55-2) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research and development, making it an important molecule for scientists and researchers working in these fields. As ongoing studies continue to uncover new properties and applications, the future prospects for this compound appear highly promising.